Cas no 1252149-82-8 (N-(1-cyanocyclobutyl)-N,4-dimethylbenzamide)

• Product Name: N-(1-cyanocyclobutyl)-N,4-dimethylbenzamide
• CAS No: 1252149-82-8
• MF: C₁₄H₁₆N₂O
• MW: 228.289643287659
• CID: 5908863
• PubChem ID: 47445755
• Update Time: 2025-10-29

N-(1-cyanocyclobutyl)-N,4-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclobutyl)-N,4-dimethylbenzamide
• AKOS034649334
• Z878673402
• EN300-26679584
• 1252149-82-8

• Inchi： 1S/C14H16N2O/c1-11-4-6-12(7-5-11)13(17)16(2)14(10-15)8-3-9-14/h4-7H,3,8-9H2,1-2H3
• InChI Key： PNBFIGDQAWMYBO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)N(C)C1(C#N)CCC1

Computed Properties

• Exact Mass: 228.126263138g/mol
• Monoisotopic Mass: 228.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44.1Ų

Additional information on N-(1-cyanocyclobutyl)-N,4-dimethylbenzamide

Professional Introduction to N-(1-cyanocyclobutyl)-N,4-dimethylbenzamide (CAS No. 1252149-82-8)

N-(1-cyanocyclobutyl)-N,4-dimethylbenzamide, a compound with the chemical identifier CAS No. 1252149-82-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of N-(1-cyanocyclobutyl)-N,4-dimethylbenzamide incorporates a cyclobutyl group linked to a benzamide moiety, which is further substituted with a cyano group and dimethyl groups at the nitrogen and para positions, respectively. Such structural features contribute to its distinctive chemical behavior and reactivity.

The synthesis of N-(1-cyanocyclobutyl)-N,4-dimethylbenzamide involves a series of well-defined chemical transformations that highlight the ingenuity of modern synthetic methodologies. The introduction of the cyano group at the cyclobutyl position introduces a site for further functionalization, enabling the creation of derivatives with tailored properties. Additionally, the dimethyl substitution on the benzamide nitrogen enhances the compound's solubility and bioavailability, making it a promising candidate for pharmacological studies.

Recent research has begun to explore the pharmacological profile of N-(1-cyanocyclobutyl)-N,4-dimethylbenzamide in various disease models. Studies have indicated that this compound exhibits notable activity against certain enzymatic targets, suggesting its potential as an intermediate in the development of novel therapeutic agents. The benzamide core is particularly interesting as it is a common pharmacophore found in many bioactive molecules, including nonsteroidal anti-inflammatory drugs (NSAIDs) and anticonvulsants.

The cyclobutyl moiety in N-(1-cyanocyclobutyl)-N,4-dimethylbenzamide adds an additional layer of complexity to its biological interactions. This rigid cyclic structure can influence both the electronic properties and steric environment of the molecule, potentially affecting its binding affinity to biological targets. Computational studies have been instrumental in predicting these interactions, providing insights into how modifications to the cyclobutyl group could enhance or modulate activity.

In addition to its pharmacological potential, N-(1-cyanocyclobutyl)-N,4-dimethylbenzamide has shown promise in material science applications. The unique combination of functional groups makes it a versatile building block for designing polymers and coatings with enhanced mechanical and thermal properties. The cyano group, in particular, can participate in further reactions such as polymerization or cross-linking, leading to materials with specialized characteristics.

The development of novel synthetic routes for N-(1-cyanocyclobutyl)-N,4-dimethylbenzamide has been a focus of recent investigations. Researchers have explored catalytic methods that improve yield and purity while reducing environmental impact. These advancements align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing. By optimizing synthetic pathways, it is possible to produce this compound more efficiently and sustainably.

The biological activity of N-(1-cyanocyclobutyl)-N,4-dimethylbenzamide has been further investigated through structural analog studies. By systematically modifying various substituents on the molecule, researchers aim to uncover relationships between structure and activity. Such studies not only provide valuable data for drug design but also contribute to our fundamental understanding of molecular recognition processes.

The role of computational chemistry in studying N-(1-cyanocyclobutyl)-N,4-dimethylbenzamide cannot be overstated. Advanced modeling techniques allow scientists to simulate molecular interactions at an atomic level, predicting properties such as binding affinity and metabolic stability. These predictions guide experimental efforts by highlighting promising leads and identifying potential liabilities early in the development process.

In conclusion, N-(1-cyanocyclobutyl)-N,4-dimethylbenzamide (CAS No. 1252149-82-8) represents a multifaceted compound with significant potential across multiple disciplines. Its unique structural features make it an attractive candidate for further pharmacological exploration, while its versatility in material science applications adds another dimension to its importance. As research continues to uncover new aspects of this molecule's properties and potential uses, it is likely to remain a subject of considerable interest for years to come.